Cas no 74111-27-6 (2-norbornanol, 3-[(benzylmethylamino)methyl]-)

• Product Name: 2-norbornanol, 3-[(benzylmethylamino)methyl]-
• CAS No: 74111-27-6
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 862412
• PubChem ID: 98187
• Update Time: 2025-04-19

2-norbornanol, 3-[(benzylmethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-norbornanol, 3-[(benzylmethylamino)methyl]-
• 3-[Benzyl(methyl)aminomethyl]-2-norbornanol
• 2-Norbornanol, 3-(benzylmethylaminomethyl)-
• 3-(N-Benzyl-N-methylaminomethyl)-2-norbornanol
• Bicyclo(2.2.1)heptan-2-ol, 3-((methyl(phenylmethyl)amino)methyl)-
• Bicyclo[2.2.1]heptan-2-ol, 3-[[methyl(phenylmethyl)amino]methyl]-
• BRN 2839720
• NSC 87603
• NSC-87603
• WLN: L55 ATJ CQ D1N1&1R
• DTXSID90995552
• 17856-61-0
• 3-(N-Methyl-N-benzylaminomethyl)norborneol
• SMR001560686
• CHEMBL1872156
• FT-0613839
• MLS002694766
• 74111-27-6
• 3-[[benzyl(methyl)amino]methyl]bicyclo[2.2.1]heptan-2-ol
• HMS3087A21
• 3-{[benzyl(methyl)amino]methyl}bicyclo[2.2.1]heptan-2-ol
• NSC87603

• Inchi： 1S/C16H23NO/c1-17(10-12-5-3-2-4-6-12)11-15-13-7-8-14(9-13)16(15)18/h2-6,13-16,18H,7-11H2,1H3
• InChI Key： PHMYEAYOKNYDGR-UHFFFAOYSA-N
• SMILES： OC1C(CN(C)CC2C=CC=CC=2)C2CCC1C2

Computed Properties

• Exact Mass: 245.17809
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 32.26